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Compound of Interest

2,6-Dichloroindophenol sodium
Compound Name:

salt
CAS No.: 620-45-1
Cat. No.: B1261218

Get Quote

The following table summarizes hypothetical results from an inter-laboratory study designed to

assess the variability of the DCPIP method for determining Vitamin C concentration in a
standard solution and a fruit juice sample.
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Mean Vitamin C o
Standard Deviation

Laboratory Sample Type Concentration
(* mg/100mL)
(mg/100mL)
Standard Ascorbic
Lab A ) 9.85 0.15
Acid
Fruit Juice 42.3 1.8

Standard Ascorbic

Lab B ) 10.12 0.21
Acid

Fruit Juice 45.1 2.5
Standard Ascorbic

Lab C ) 9.98 0.18
Acid

Fruit Juice 43.8 2.1

Standard Ascorbic
Lab D , 9.76 0.25
Acid

Fruit Juice 41.5 2.9

Experimental Protocols

A standardized protocol is essential for minimizing inter-laboratory variation. The following
sections detalil the necessary reagents and steps for the DCPIP titration method.

Reagents

e DCPIP Solution (0.025% wi/v): Dissolve 0.025 g of 2,6-dichlorophenolindophenol sodium salt
in 100 mL of distilled water. This solution should be prepared fresh daily and stored in a
refrigerator.[1][2]

o Standard Ascorbic Acid Solution (0.1% w/v): Accurately weigh 0.100 g of L-ascorbic acid and
dissolve it in 100 mL of distilled water.[1][3] This solution is unstable and should be prepared
immediately before use.
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o Extraction Solution (Metaphosphoric Acid-Acetic Acid): Mix 15 g of metaphosphoric acid and
40 mL of glacial acetic acid with 200 mL of distilled water, and then dilute to 500 mL. This
solution is used to extract and stabilize Vitamin C from food samples.

Standardization of DCPIP Solution

o Pipette 5.00 mL of the standard ascorbic acid solution into a 125 mL Erlenmeyer flask.
e Add approximately 50 mL of the extraction solution.
e Fill a burette with the DCPIP solution.

« Titrate the ascorbic acid solution with the DCPIP solution. The endpoint is reached when a
faint pink or grey-blue color persists for at least 15 seconds.[3]

e Record the volume of DCPIP solution used.
o Repeat the titration at least two more times and calculate the average volume.

e Calculate the concentration of the DCPIP solution.

Sample Preparation and Titration

e Solid Samples: Weigh a known amount of the solid sample, homogenize it with a known
volume of the extraction solution, and then filter or centrifuge to obtain a clear extract.

e Liquid Samples: For clear liquid samples like fruit juice, filtration may be sufficient. Colored
juices may require dilution to avoid interfering with the endpoint determination.[4]

e Pipette a known volume of the sample extract into a 125 mL Erlenmeyer flask.

 Titrate the sample extract with the standardized DCPIP solution until the endpoint is reached,
as indicated by a persistent color change.[4][5]

e Record the volume of DCPIP solution used.
* Repeat the titration for replicate samples.

o Calculate the Vitamin C content in the original sample.
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Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical structure of an inter-
laboratory comparison.
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Caption: Experimental workflow for Vitamin C analysis using the DCPIP titration method.
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Caption: Logical relationship in an inter-laboratory comparison study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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